Cas no 132667-21-1 (6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 132667-21-1
• MF: C₇H₅FN₂O₂
• MW: 168.125204801559
• MDL: MFCD20702455
• CID: 1231209
• PubChem ID: 15675959
• Update Time: 2025-11-02

6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-amino-5-fluoro-
• 6-amino-5-fluoro-3H-1,3-benzoxazol-2-one
• 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one
• MFCD20702455
• 6-amino-5-fluoro-benzoxazolin-2-one
• Z1262644575
• 6-Amino-5-fluoro-2(3H)-benzoxazolone
• 6-Amino-5-fluoro-1,3-benzoxazol-2(3H)-one
• 6-amino-5-fluoro-benzoxazol-2-one
• AKOS022530520
• YJMOFMQECPDZKB-UHFFFAOYSA-N
• EN300-299891
• G49999
• SCHEMBL7067142
• 132667-21-1
• DTXSID00576710

• MDL： MFCD20702455
• Inchi： 1S/C7H5FN2O2/c8-3-1-5-6(2-4(3)9)12-7(11)10-5/h1-2H,9H2,(H,10,11)
• InChI Key： YJMOFMQECPDZKB-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)NC(=O)O2)N

Computed Properties

• Exact Mass: 168.03355
• Monoisotopic Mass: 168.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one

Comprehensive Analysis of 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 132667-21-1)

The compound 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 132667-21-1) is a fluorinated benzoxazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoxazolone core with an amino and fluoro substitution, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and neurological disorders.

In recent years, the demand for fluorinated heterocycles like 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one has surged due to their enhanced metabolic stability and bioavailability. This compound’s 5-fluoro moiety is particularly noteworthy, as fluorination often improves lipophilicity and membrane permeability—key factors in optimizing drug candidates. A growing body of literature highlights its role in developing kinase inhibitors and GPCR modulators, aligning with trends in precision medicine.

From an industrial perspective, CAS 132667-21-1 is synthesized through multistep organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and stability are critical for reproducibility in preclinical studies, prompting advancements in analytical techniques like HPLC-MS and NMR spectroscopy. Environmental considerations also drive interest in greener synthesis routes, such as microwave-assisted or flow chemistry methods.

The compound’s relevance extends to agrochemical innovation, where fluorinated benzoxazolones are investigated for pest resistance management. With global attention on sustainable agriculture, researchers are evaluating its derivatives as eco-friendly alternatives to traditional pesticides. This dual applicability in pharma and agro sectors underscores its versatility.

Frequently asked questions about 6-amino-5-fluoro-2,3-dihydro-1,3-benzoxazol-2-one include its solubility profile (typically soluble in polar aprotic solvents like DMSO), storage conditions (recommended at -20°C under inert atmosphere), and commercial availability (specialty suppliers often list it as a building block for medicinal chemistry). These practical insights are vital for laboratory workflows.

Emerging studies also explore its potential in material science, particularly in designing fluorescent probes or organic electronic materials. The benzoxazolone scaffold’s photophysical properties open avenues for optoelectronic applications, resonating with the push for renewable energy technologies.

In summary, CAS 132667-21-1 represents a multifaceted tool for modern chemistry, bridging gaps between drug design, sustainable agriculture, and advanced materials. Its continued study will likely yield breakthroughs aligned with global health and environmental priorities.